Cas no 1533076-93-5 (3-(3-Fluoro-5-methylphenyl)-1,2,4-oxadiazol-5-amine)

• Product Name: 3-(3-Fluoro-5-methylphenyl)-1,2,4-oxadiazol-5-amine
• CAS No: 1533076-93-5
• MF: C₉H₈FN₃O
• MW: 193.177724838257
• CID: 5772017
• PubChem ID: 81536162
• Update Time: 2025-06-14

3-(3-Fluoro-5-methylphenyl)-1,2,4-oxadiazol-5-amine Chemical and Physical Properties

Names and Identifiers

• AKOS020114728
• 1533076-93-5
• 3-(3-Fluoro-5-methylphenyl)-1,2,4-oxadiazol-5-amine

• Inchi： 1S/C9H8FN3O/c1-5-2-6(4-7(10)3-5)8-12-9(11)14-13-8/h2-4H,1H3,(H2,11,12,13)
• InChI Key： UQJJRUAQJYEXEJ-UHFFFAOYSA-N
• SMILES： FC1=CC(C)=CC(C2=NOC(N)=N2)=C1

Computed Properties

• Exact Mass: 193.06514005g/mol
• Monoisotopic Mass: 193.06514005g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 64.9Ų

Additional information on 3-(3-Fluoro-5-methylphenyl)-1,2,4-oxadiazol-5-amine

Comprehensive Overview of 3-(3-Fluoro-5-methylphenyl)-1,2,4-oxadiazol-5-amine (CAS No. 1533076-93-5)

The compound 3-(3-Fluoro-5-methylphenyl)-1,2,4-oxadiazol-5-amine (CAS No. 1533076-93-5) is a fluorinated heterocyclic derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a 1,2,4-oxadiazole core substituted with a 3-fluoro-5-methylphenyl group, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors, with high specificity.

In recent years, the demand for fluorinated compounds has surged, driven by their enhanced metabolic stability and bioavailability. The presence of a fluoro substituent in 3-(3-Fluoro-5-methylphenyl)-1,2,4-oxadiazol-5-amine contributes to its lipophilicity, which is a critical factor in drug design. This property aligns with current trends in medicinal chemistry, where fluorine incorporation is a widely adopted strategy to improve pharmacokinetic profiles. Additionally, the 1,2,4-oxadiazole ring is known for its versatility, often serving as a bioisostere for carboxylic acids or amides, further expanding its utility in drug discovery.

The synthesis of 3-(3-Fluoro-5-methylphenyl)-1,2,4-oxadiazol-5-amine typically involves cyclization reactions of appropriate precursors, such as amidoximes or nitriles, under controlled conditions. Advanced techniques like microwave-assisted synthesis have been explored to enhance yield and purity, reflecting the growing emphasis on green chemistry and sustainable practices. Analytical characterization, including NMR, HPLC, and mass spectrometry, ensures the compound's structural integrity and purity, which are paramount for research and industrial applications.

One of the most frequently searched topics related to this compound is its potential role in central nervous system (CNS) drug development. The 1,2,4-oxadiazole moiety is often associated with neuroactive properties, and researchers are investigating whether 3-(3-Fluoro-5-methylphenyl)-1,2,4-oxadiazol-5-amine could modulate neurotransmitter systems. Another area of interest is its application in agrochemicals, where fluorinated heterocycles are valued for their pest-resistant properties. These inquiries highlight the compound's cross-disciplinary relevance.

From a commercial perspective, CAS No. 1533076-93-5 is available through specialized chemical suppliers, often in milligram to gram quantities for research purposes. Pricing and availability are influenced by factors such as synthesis complexity and market demand. Researchers are advised to verify the compound's specifications, including purity and solubility, to ensure compatibility with their experimental protocols. Storage recommendations typically include protection from light and moisture to maintain stability.

In conclusion, 3-(3-Fluoro-5-methylphenyl)-1,2,4-oxadiazol-5-amine represents a compelling subject of study due to its structural features and potential applications. Its alignment with contemporary research trends, such as fluorine-based drug design and heterocyclic chemistry, ensures its continued relevance in scientific literature. Future studies may explore its mechanistic pathways and optimization for specific therapeutic or agricultural uses, further solidifying its importance in modern chemistry.